![molecular formula C18H16N2O3 B7635426 N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide](/img/structure/B7635426.png)
N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide, also known as OXA-24, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide has shown potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and drug discovery. Studies have shown that this compound exhibits antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Mechanism of Action
The mechanism of action of N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. This inhibition results in the arrest of the cell cycle and ultimately leads to cell death. Additionally, this compound has been found to induce apoptosis, a programmed cell death process, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has a significant impact on various biochemical and physiological processes. It has been found to decrease the levels of reactive oxygen species (ROS) in cells, which can cause oxidative stress and damage to cells. Additionally, this compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue remodeling and cancer metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide in lab experiments is its potency and efficacy against various cancer cell lines. Additionally, this compound has a low toxicity profile, making it a safer alternative to other chemotherapeutic agents. However, one limitation of using this compound is its limited solubility in water, which can affect its bioavailability and effectiveness in vivo.
Future Directions
There are several future directions for the research and development of N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide. One potential direction is the optimization of its chemical structure to improve its potency and selectivity against cancer cells. Additionally, further studies are needed to investigate the potential of this compound in combination with other chemotherapeutic agents for the treatment of cancer. Furthermore, studies are needed to explore the potential of this compound in the treatment of other diseases, such as inflammatory diseases and neurodegenerative disorders.
Conclusion
In conclusion, this compound is a novel compound that has shown potential applications in various scientific research fields. Its synthesis method is efficient and reproducible, making it a suitable approach for large-scale synthesis. This compound exhibits antitumor activity against various cancer cell lines, possesses anti-inflammatory properties, and has significant impacts on various biochemical and physiological processes. While there are limitations to its use in lab experiments, there are several future directions for the research and development of this compound, making it a promising candidate for further investigation.
Synthesis Methods
The synthesis of N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide involves the reaction of 4-(1,3-oxazol-5-yl)aniline with 2-phenoxypropanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure this compound. This method has been proven to be efficient and reproducible, making it a suitable approach for large-scale synthesis.
properties
IUPAC Name |
N-[4-(1,3-oxazol-5-yl)phenyl]-2-phenoxypropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c1-13(23-16-5-3-2-4-6-16)18(21)20-15-9-7-14(8-10-15)17-11-19-12-22-17/h2-13H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJKXERGWGASLGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)C2=CN=CO2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.